Cas no 627-37-2 (N-Allylmethylamine)

• Product Name: N-Allylmethylamine
• CAS No: 627-37-2
• MF: C₄H₉N
• MW: 71.1209609508514
• MDL: MFCD00008641
• CID: 39233
• PubChem ID: 24859099
• Update Time: 2025-10-23

N-Allylmethylamine Chemical and Physical Properties

Names and Identifiers

• N-methylallylamine
• N-Allylmethylamine
• N-Allyl-N-methylamine
• allyl mesityl ether
• Allyl-mesityl-aether
• Allylmethylamine
• methylallylamine
• N-allyl-methylamine
• N-methyl-N-allyl amine
• n-allyl methyl-amine
• MFCD00008641
• BB 0263010
• 2-Propen-1-amine, N-methyl-
• Allylamine, N-methyl-
• CH2=CHCH2NHCH3
• DTXSID8073219
• Q23698414
• allylmethyl amine
• InChI=1/C4H9N/c1-3-4-5-2/h3,5H,1,4H2,2H
• N-methyl allyl amine
• FT-0648301
• methyl allyl amine
• N-Allyl-N-methylamine #
• JXA5N62PYD
• 627-37-2
• CHEMBL3558338
• N-methyl allylamine
• N-Methyl-2-propen-1-amine
• Allyl methyl amine
• AKOS000247547
• N-methyl-N-allylamine
• N-Allylmethylamine, 96%
• Allyl-methyl-amine
• CS-0157991
• methyl(prop-2-en-1-yl)amine
• n-methyl-allylamine
• (Methyl)(prop-2-en-1-yl)amine
• J-523731
• STR09653
• N-allyl-methyl-amine
• NS00035152
• F21270
• N-methylprop-2-en-1-amine
• N-Methylprop-2-en-1-amne
• EN300-73282
• AMY13350
• EINECS 210-996-0
• prop-2-ene, 1-methylamino-
• DB-073183
• 210-996-0

• MDL： MFCD00008641
• Inchi： 1S/C4H9N/c1-3-4-5-2/h3,5H,1,4H2,2H3
• InChI Key： IOXXVNYDGIXMIP-UHFFFAOYSA-N
• SMILES： N(C)CC=C

Computed Properties

• Exact Mass: 71.07350
• Monoisotopic Mass: 71.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 24.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Liquid
• Density: 0.741 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 64-66 °C(lit.)
• Flash Point: Fahrenheit: -18.4 ° f
  Celsius: -28 ° c
  
• Refractive Index: n20/D 1.412(lit.)
• Water Partition Coefficient: Miscible with water.
• PSA: 12.03000
• LogP: 0.78270
• Sensitiveness: Sensitive to carbon dioxide
• Solubility: Very soluble in water.

N-Allylmethylamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301-H311-H314-H331
• Warning Statement： P210-P261-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3286
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：9-34
• RTECS：UC6632500
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R23/24/25; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Allylmethylamine

N-Allylmethylamine: A Comprehensive Overview

N-Allylmethylamine, also known by its CAS number 627-37-2, is a versatile organic compound with significant applications in various industries. This compound, characterized by its chemical formula C4H9N, belongs to the class of amines and is widely recognized for its reactivity and utility in chemical synthesis.

The structure of N-Allylmethylamine consists of a methyl group attached to an amine functional group, with an allyl substituent providing additional reactivity. This unique structure enables the compound to participate in a variety of chemical reactions, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the role of N-Allylmethylamine in the development of novel materials and advanced chemical processes. For instance, researchers have explored its use in the synthesis of enantioselective catalysts, which are critical in asymmetric synthesis—a field that has seen remarkable growth due to its applications in drug discovery and fine chemical production.

In addition to its role in catalysis, N-Allylmethylamine has been employed as a building block in the construction of complex molecules. Its ability to undergo alkylation, acylation, and other nucleophilic substitution reactions makes it an indispensable component in organic synthesis laboratories worldwide.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of N-Allylmethylamine. Recent research has focused on its fate in aquatic environments and its potential impact on ecosystems. These studies are crucial for ensuring the sustainable use of this compound and minimizing its environmental footprint.

Furthermore, advancements in green chemistry have led to the exploration of more efficient and eco-friendly methods for synthesizing N-Allylmethylamine. Techniques such as catalytic hydrogenation and enzymatic transformations are being investigated to reduce energy consumption and waste generation during production.

In conclusion, N-Allylmethylamine (CAS No. 627-37-2) remains a pivotal compound in modern chemistry due to its versatility and reactivity. Its applications span across multiple disciplines, from pharmaceuticals to materials science, and ongoing research continues to uncover new avenues for its use. As industries strive for sustainability and innovation, compounds like N-Allylmethylamine will play a critical role in shaping the future of chemical synthesis.